(R)-4-Benzyl-3-cyanomethylmorpholine
Overview
Description
(R)-4-Benzyl-3-cyanomethylmorpholine, also known as (R)-BCM, is a morpholine derivative that has been used in a variety of scientific research applications. It is a chiral organic compound with a unique structure that has been studied extensively in recent years due to its potential to be used in asymmetric synthesis.
Scientific Research Applications
Catalyst Activation and Oxidation Processes
(R)-4-Benzyl-3-cyanomethylmorpholine and its derivatives have been investigated in the field of organometallic chemistry, particularly in catalyst activation and oxidation processes. For instance, complexes involving related structures have been utilized in catalytic reactions like N-methylmorpholine N-oxide based and Oppenauer-type oxidation of alcohols and transfer hydrogenation of carbonyl compounds (Saleem et al., 2014).
Ionic Liquids and Biodegradability
A series of 4-benzyl-4-methylmorpholinium salts were synthesized, producing morpholinium ionic liquids with various anions. These were examined for their physicochemical properties, cytotoxicity, oral toxicity, and biodegradability, highlighting their potential as biomass solvents (Pernak et al., 2011).
Anticonvulsant Activities
Compounds structurally similar to (R)-4-Benzyl-3-cyanomethylmorpholine have been assessed for their anticonvulsant activities. The structure-activity relationship of the N-benzyl group in these compounds showed that certain derivatives had high activity in seizure protection models, comparable to or exceeding traditional antiepileptic agents (Salomé et al., 2010).
Enzyme Inactivation
(R)-4-Benzyl-3-cyanomethylmorpholine-related compounds have been studied as mechanism-based inactivators for enzymes like zinc protease carboxypeptidase A. These compounds were designed based on the active site topology of the enzyme and showed significant enzyme inactivation properties (Mobashery et al., 1990).
Palladium-Catalyzed Reactions
Compounds with a similar structure to (R)-4-Benzyl-3-cyanomethylmorpholine have been utilized in palladium-catalyzed reactions. These reactions led to the creation of enantioselective compounds, showing the potential of these structures in the field of asymmetric synthesis (Yamazaki & Achiwa, 1995).
Radical Reactions with Fullerenes
In a study focusing on the reactions of photochemically generated benzyl radicals with fullerenes, derivatives of benzylmorpholine structures were investigated. These studies are important for understanding radical adduct formation in fullerene chemistry (Krusic et al., 1991).
properties
IUPAC Name |
2-[(3R)-4-benzylmorpholin-3-yl]acetonitrile |
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InChI |
InChI=1S/C13H16N2O/c14-7-6-13-11-16-9-8-15(13)10-12-4-2-1-3-5-12/h1-5,13H,6,8-11H2/t13-/m1/s1 |
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InChI Key |
WHWNIQPSJZCVPL-CYBMUJFWSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1COCC(N1CC2=CC=CC=C2)CC#N |
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| Source | PubChem | |
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Isomeric SMILES |
C1COC[C@H](N1CC2=CC=CC=C2)CC#N |
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| Source | PubChem | |
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Molecular Formula |
C13H16N2O |
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DSSTOX Substance ID |
DTXSID30650633 |
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| Record name | [(3R)-4-Benzylmorpholin-3-yl]acetonitrile | |
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Molecular Weight |
216.28 g/mol |
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Product Name |
(R)-4-Benzyl-3-cyanomethylmorpholine | |
CAS RN |
917572-29-3 |
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| Record name | (3R)-4-(Phenylmethyl)-3-morpholineacetonitrile | |
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| Record name | [(3R)-4-Benzylmorpholin-3-yl]acetonitrile | |
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